![molecular formula C20H17NO2S B5651850 N-9H-fluoren-9-yl-4-methylbenzenesulfonamide](/img/structure/B5651850.png)
N-9H-fluoren-9-yl-4-methylbenzenesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions, highlighting the complexity and the specific conditions required for their formation. Studies on similar compounds have shown that their synthesis can be achieved through detailed organic synthesis routes involving multiple steps and specific reagents (Alaşalvar et al., 2018).
Molecular Structure Analysis
Molecular structure analysis of such compounds has been conducted using experimental and computational methods, including density functional theory (DFT). These studies provide insights into the compound's geometry, electronic structure, and intramolecular interactions. Hirshfeld surface analysis and NBO (Natural Bond Orbital) analysis are among the techniques used to explore the intermolecular interactions and hydrogen bonding within the molecule (Alaşalvar et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving N-9H-fluoren-9-yl-4-methylbenzenesulfonamide and similar compounds are diverse, including cycloisomerization processes that lead to the formation of complex heterocyclic structures. The reactivity of such compounds under different conditions reveals a range of potential chemical transformations, highlighting their utility in synthetic organic chemistry (Pang et al., 2019).
Physical Properties Analysis
The physical properties of this compound, including solubility, melting point, and crystalline structure, are crucial for its application in various fields. Crystallography studies provide detailed information on the compound's crystal structure, which is essential for understanding its chemical reactivity and stability (Mague et al., 2014).
Chemical Properties Analysis
The chemical properties of such compounds, including their reactivity towards different reagents, the formation of complexes with metals, and their fluorescence characteristics, have been a subject of interest. These properties are influenced by the molecular structure and the electronic distribution within the molecule, which can be elucidated through spectroscopic and computational analyses (Coleman et al., 2010).
Scientific Research Applications
Synthesis and UV Properties
N-9H-fluoren-9-yl-4-methylbenzenesulfonamide has been utilized in the synthesis of new fluorene Schiff base compounds. These compounds, characterized by NMR, IR, MS, and UV-Vis spectra, exhibit unique ultraviolet absorption properties influenced by their molecular structure and solvent type. The study of these properties is significant for understanding and developing materials with specific optical characteristics (Wen-zhong, 2011).
Solvolysis and Imine-Forming Reactions
Research on the solvolysis of related fluorene compounds, such as 9-(N-chloro-N-methylamino)fluorene, demonstrates the formation of imines under specific conditions. This insight is crucial for chemical synthesis and understanding reaction mechanisms, especially in E2 type reactions (Meng & Thibblin, 1997).
properties
IUPAC Name |
N-(9H-fluoren-9-yl)-4-methylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO2S/c1-14-10-12-15(13-11-14)24(22,23)21-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-13,20-21H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATCWSWBSLYSQQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2C3=CC=CC=C3C4=CC=CC=C24 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.